4-chloro-N-{2-[(4-methylphenyl)amino]-2-phenylethyl}benzenesulfonamide

• IUPAC Name: 4-chloro-N-[2-(4-methylanilino)-2-phenylethyl]benzenesulfonamide
• InChI: InChI=1S/C21H21ClN2O2S/c1-16-7-11-19(12-8-16)24-21(17-5-3-2-4-6-17)15-23-27(25,26)20-13-9-18(22)10-14-20/h2-14,21,23-24H,15H2,1H3
• InChI Key: UURMYOCEFKNIOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(CNS(=O)(=O)C2=CC=C(C=C2)Cl)C3=CC=CC=C3
• Molecular Formula: C21H21ClN2O2S
• Molecular Weight: 400.9 g/mol

Description

4-chloro-N-{2-[(4-methylphenyl)amino]-2-phenylethyl}benzenesulfonamide is an organic compound that belongs to the class of sulfonamides These compounds are known for their diverse biological activities and are often used in medicinal chemistry for the development of pharmaceuticals

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-N-{2-[(4-methylphenyl)amino]-2-phenylethyl}benzenesulfonamide typically involves multiple steps:

Formation of the sulfonamide group: This can be achieved by reacting 4-chlorobenzenesulfonyl chloride with an appropriate amine under basic conditions.

Introduction of the phenylethylamine moiety: This step involves the reaction of the intermediate sulfonamide with 2-phenylethylamine in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC).

Substitution reaction:

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of high-purity reagents, controlled reaction temperatures, and efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

4-chloro-N-{2-[(4-methylphenyl)amino]-2-phenylethyl}benzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions can convert the sulfonamide group to an amine group.

Substitution: The chloro group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are commonly employed.

Substitution: Palladium-catalyzed cross-coupling reactions using reagents like palladium acetate (Pd(OAc)₂) and triphenylphosphine (PPh₃) are typical.

Major Products

The major products formed from these reactions include sulfone derivatives, amine derivatives, and various substituted benzene derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

4-chloro-N-{2-[(4-methylphenyl)amino]-2-phenylethyl}benzenesulfonamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It serves as a lead compound in the development of new pharmaceuticals targeting various diseases.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-chloro-N-{2-[(4-methylphenyl)amino]-2-phenylethyl}benzenesulfonamide involves its interaction with specific molecular targets in biological systems. The sulfonamide group can inhibit the activity of certain enzymes by mimicking the structure of natural substrates, leading to the disruption of essential biochemical pathways. The phenylethylamine moiety may interact with receptors or transporters, modulating their activity and affecting cellular functions.

Comparison with Similar Compounds

Similar Compounds

4-chloro-N-{2-[(4-methylphenyl)amino]-2-phenylethyl}benzenesulfonamide: can be compared with other sulfonamide derivatives such as:

Uniqueness

The uniqueness of 4-chloro-N-{2-[(4-methylphenyl)amino]-2-phenylethyl}benzenesulfonamide lies in its specific structural features, which confer distinct chemical and biological properties